Cas no 921916-86-1 (3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921916-86-1
• MF: C₂₁H₁₈N₂O₅S₂
• MW: 442.508022785187
• CID: 6256268
• PubChem ID: 41710843
• Update Time: 2025-06-12

3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 3-(ethylsulfonyl)-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• 3-(ethanesulfonyl)-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 921916-86-1
• F2290-0136
• 3-ethylsulfonyl-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• AKOS024636146

• Inchi： 1S/C21H18N2O5S2/c1-3-30(25,26)16-6-4-5-13(10-16)20(24)23-21-22-17(12-29-21)19-11-14-9-15(27-2)7-8-18(14)28-19/h4-12H,3H2,1-2H3,(H,22,23,24)
• InChI Key： MRWIIPIBZJOGGY-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=C(C(NC2=NC(=CS2)C2=CC3C=C(C=CC=3O2)OC)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 442.06571403g/mol
• Monoisotopic Mass: 442.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 135Ų

Additional information on 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3-(Ethanesulfonyl)-N-4-(5-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-ylbenzamide (CAS No. 921916-86-1)

The compound 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921916-86-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of a benzofuran moiety, a thiazole ring, and an ethanesulfonyl group, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its pharmacokinetic properties and biological activity, which make it a promising candidate for further investigation.

One of the key features of 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is its molecular structure, which allows for interactions with multiple biological targets. The presence of the 5-methoxy-1-benzofuran-2-yl group is known to enhance binding affinity to certain enzymes, while the thiazol-2-ylbenzamide component contributes to its stability and solubility. These characteristics are critical for its potential use in drug development and biomedical research.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and modulators, and this compound fits well into this trend. Its CAS No. 921916-86-1 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research. Additionally, the compound's potential role in addressing metabolic disorders and inflammatory conditions aligns with current healthcare priorities, making it a subject of ongoing studies.

The synthesis of 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to achieve high yields and purity. Researchers often optimize these methods to improve scalability, which is essential for preclinical testing and eventual clinical trials.

From a structural-activity relationship (SAR) perspective, modifications to the ethanesulfonyl or benzofuran groups can significantly alter the compound's efficacy. This flexibility makes it a valuable scaffold for designing derivatives with enhanced bioavailability and target specificity. Such derivatives are often explored in the context of personalized medicine, a rapidly evolving field that tailors treatments to individual patient profiles.

In conclusion, 3-(ethanesulfonyl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921916-86-1) represents a fascinating area of research with broad implications for pharmaceutical innovation. Its unique chemical properties and potential therapeutic applications ensure its continued relevance in scientific discourse. As studies progress, this compound may pave the way for novel treatments in areas such as chronic diseases and age-related conditions, addressing some of the most pressing challenges in modern medicine.